molecular formula C6H16Cl4N2 B8507462 N,N'-Bis(2-chloroethyl)-1,2-ethanediamine dihydrochloride CAS No. 63632-68-8

N,N'-Bis(2-chloroethyl)-1,2-ethanediamine dihydrochloride

Cat. No.: B8507462
CAS No.: 63632-68-8
M. Wt: 258.0 g/mol
InChI Key: XYSXCORVWYKSSU-UHFFFAOYSA-N
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Description

N,N'-Bis(2-chloroethyl)-1,2-ethanediamine dihydrochloride is a useful research compound. Its molecular formula is C6H16Cl4N2 and its molecular weight is 258.0 g/mol. The purity is usually 95%.
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Properties

CAS No.

63632-68-8

Molecular Formula

C6H16Cl4N2

Molecular Weight

258.0 g/mol

IUPAC Name

N,N'-bis(2-chloroethyl)ethane-1,2-diamine;dihydrochloride

InChI

InChI=1S/C6H14Cl2N2.2ClH/c7-1-3-9-5-6-10-4-2-8;;/h9-10H,1-6H2;2*1H

InChI Key

XYSXCORVWYKSSU-UHFFFAOYSA-N

Canonical SMILES

C(CNCCCl)NCCCl.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

N,N'-Bis(2-chloroethyl)ethylenediamine (BCE) A solution of N,N'-bis(2-hydroxyethyl)ethylenediamine (5.4 g, 0.036 mol) in SOCl2 (60 mL) was heated at 90° C. for 2 h, then stirred at room temperature for 24 h. Excess SOCl2 was then removed under reduced pressure, and the residue was triturated with isopropanol. Crystallisation from boiling isopropanol (800 mL) containing just enough water to dissolve the solids gave N,N'-bis(2-chloroethyl)ethylenediamine dihydrochloride (BCE.2HCl).
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5.4 g
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60 mL
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